Cas no 1804066-40-7 (2-Bromo-1-(4-(bromomethyl)-3-ethoxyphenyl)propan-1-one)

• Product Name: 2-Bromo-1-(4-(bromomethyl)-3-ethoxyphenyl)propan-1-one
• CAS No: 1804066-40-7
• MF: C₁₂H₁₄Br₂O₂
• MW: 350.046362400055
• CID: 4975436
• Update Time: 2025-08-05

2-Bromo-1-(4-(bromomethyl)-3-ethoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(4-(bromomethyl)-3-ethoxyphenyl)propan-1-one

• Inchi： 1S/C12H14Br2O2/c1-3-16-11-6-9(12(15)8(2)14)4-5-10(11)7-13/h4-6,8H,3,7H2,1-2H3
• InChI Key： BCDHEYHBOMJLDB-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(CBr)=C(C=1)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 233
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3

Additional information on 2-Bromo-1-(4-(bromomethyl)-3-ethoxyphenyl)propan-1-one

2-Bromo-1-(4-(bromomethyl)-3-ethoxyphenyl)propan-1-one

The compound 2-Bromo-1-(4-(bromomethyl)-3-ethoxyphenyl)propan-1-one, with the CAS number 1804066-40-7, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom at the second position of the propanone group and a substituted phenyl ring with ethoxy and bromomethyl substituents. The molecule's structure makes it a valuable substrate for various synthetic transformations and biological studies.

Recent advancements in synthetic chemistry have enabled researchers to explore the potential of this compound in constructing bioactive molecules. The presence of multiple functional groups, such as the ketone, bromine atoms, and ethoxy group, provides ample opportunities for further functionalization. For instance, the bromine atoms can serve as leaving groups in nucleophilic substitutions, while the ketone group can participate in enolate chemistry or other carbonyl-related reactions. These properties make this compound a versatile building block in medicinal chemistry.

In terms of biological activity, studies have shown that this compound exhibits potential anti-inflammatory and antioxidant properties. Researchers have investigated its ability to modulate cellular pathways involved in inflammation, particularly through interactions with nuclear factor-kappa B (NF-κB). Additionally, its antioxidant properties have been linked to its ability to scavenge free radicals, which are implicated in various degenerative diseases.

The synthesis of 2-Bromo-1-(4-(bromomethyl)-3-ethoxyphenyl)propan-1-one typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the Friedel-Crafts alkylation of an aromatic ring followed by bromination and oxidation steps. The use of transition metal catalysts has also been explored to enhance reaction efficiency and selectivity.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These analyses have provided critical insights into its molecular structure and stability under various conditions. For example, NMR studies have revealed the spatial arrangement of substituents on the phenyl ring, while MS data has confirmed the molecular weight and fragmentation patterns.

Looking ahead, the integration of computational chemistry tools with experimental studies is expected to further elucidate the properties of this compound. Molecular docking simulations have already been employed to predict its binding affinities to various protein targets, which could pave the way for its application in drug design. Moreover, green chemistry approaches are being explored to develop more sustainable synthesis routes for this compound.

In conclusion, 2-Bromo-1-(4-(bromomethyl)-3-ethoxyphenyl)propan-1-one represents a promising molecule with diverse applications in organic synthesis and pharmacology. Its unique structure and reactivity make it a valuable asset for researchers aiming to develop novel therapeutic agents or advanced materials. As ongoing studies continue to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.